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Compound of Interest

Compound Name: C-Laurdan

Cat. No.: B15557341 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for both personnel safety and regulatory compliance. This guide provides detailed

procedures for the proper disposal of C-Laurdan, a fluorescent probe commonly used in

membrane studies. While C-Laurdan is not classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is crucial to

handle it with care and adhere to established laboratory waste management protocols.

Immediate Safety and Handling
Before handling C-Laurdan, it is essential to wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated area to avoid

inhalation of any dust or aerosols. In case of a spill, isolate the area, and clean it up using

absorbent materials. Avoid generating dust.

C-Laurdan Properties and Safety Data
The following table summarizes key quantitative data for C-Laurdan, aiding in its safe handling

and disposal.
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Property Value

Molecular Formula C₂₅H₃₅NO₃

Molecular Weight 397.56 g/mol

Appearance Solid

Storage Temperature -20°C

Solubility
Soluble in DMF (to 100 mM), DMSO (to 20 mM),

and ethanol (to 10 mM)

Step-by-Step Disposal Procedures
The proper disposal of C-Laurdan waste involves a systematic approach to ensure safety and

compliance with institutional and regulatory guidelines.

Step 1: Waste Segregation
Proper segregation of waste is the first and most critical step. C-Laurdan waste should be

categorized as chemical waste. Do not mix C-Laurdan waste with regular trash, biological

waste, or radioactive waste.

Step 2: Waste Collection and Labeling
Solid Waste:

Collect unused or expired C-Laurdan powder, contaminated lab supplies (e.g., weighing

paper, pipette tips), and spill cleanup materials in a designated, leak-proof, and clearly

labeled solid chemical waste container.

The label should include "C-Laurdan," the chemical formula (C₂₅H₃₅NO₃), and the

appropriate hazard warnings (though not classified as GHS hazardous, it's good practice

to label as "Caution: Chemical Waste").

Liquid Waste:
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Collect solutions containing C-Laurdan (e.g., stock solutions, experimental buffers) in a

separate, leak-proof, and shatter-resistant liquid chemical waste container.

The container should be compatible with the solvents used (e.g., DMF, DMSO, ethanol).

Clearly label the container with "C-Laurdan Waste Solution," the solvent(s) used, and the

estimated concentration of C-Laurdan.

Step 3: Waste Storage
Store the sealed and labeled waste containers in a designated, well-ventilated, and secure

chemical waste storage area, away from incompatible materials. This area should be clearly

marked as a chemical waste accumulation point.

Step 4: Arrange for Disposal
Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the C-Laurdan chemical waste. Follow their specific procedures for waste manifest

documentation and pickup. All waste must be handled in accordance with local, state, and

federal regulations[1].

Experimental Protocols Cited
The disposal procedures outlined above are based on standard laboratory safety protocols and

information derived from Safety Data Sheets for the closely related compound, Laurdan. While

no specific experimental protocols for C-Laurdan disposal were cited in the search results, the

general guidelines for chemical waste management are universally applicable.

C-Laurdan Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of C-Laurdan waste in a laboratory setting.
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Caption: Workflow for the proper disposal of solid and liquid C-Laurdan waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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